Cas no 95225-44-8 (4-(dimethylsulfamoyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• CAS No: 95225-44-8
• MF: C₂₃H₁₈N₂O₅S
• MW: 434.464424610138
• CID: 6325432
• PubChem ID: 3941108
• Update Time: 2025-06-07

4-(dimethylsulfamoyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• 4-(N,N-dimethylsulfamoyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• Z56794311
• F0012-0530
• ChemDiv1_000257
• EU-0034135
• 95225-44-8
• 4-(dimethylsulfamoyl)-N-(9,10-dioxoanthracen-1-yl)benzamide
• AKOS001575922
• HMS587L15

• Inchi： 1S/C23H18N2O5S/c1-25(2)31(29,30)15-12-10-14(11-13-15)23(28)24-19-9-5-8-18-20(19)22(27)17-7-4-3-6-16(17)21(18)26/h3-13H,1-2H3,(H,24,28)
• InChI Key： MYNUIQPGOWRDID-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NC1=CC=CC2C(C3C=CC=CC=3C(C=21)=O)=O)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 434.09364285g/mol
• Monoisotopic Mass: 434.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Additional information on 4-(dimethylsulfamoyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide

Introduction to 4-(Dimethylsulfamoyl)-N-(9,10-Dioxo-9,10-dihydroanthracen-1-yl)benzamide (CAS No. 95225-44-8)

4-(Dimethylsulfamoyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide (CAS No. 95225-44-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzamide moiety, a dimethylsulfamoyl group, and a 9,10-dioxo-9,10-dihydroanthracene core. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzamide moiety is a common functional group in many pharmaceuticals and is known for its ability to modulate various biological processes. In the context of 4-(Dimethylsulfamoyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide, this group likely plays a crucial role in enhancing the compound's solubility and bioavailability. The dimethylsulfamoyl group, on the other hand, is an important functional group that can influence the compound's pharmacological properties, such as its ability to interact with specific biological targets.

The 9,10-dioxo-9,10-dihydroanthracene core is particularly noteworthy due to its potential for exhibiting strong biological activities. Anthracene derivatives have been extensively studied for their anti-cancer properties, and the presence of the dioxo groups suggests that this compound may have enhanced reactivity and stability. Recent research has shown that anthracene-based compounds can target various cellular pathways involved in cancer progression, making them promising candidates for drug development.

In terms of its chemical properties, 4-(Dimethylsulfamoyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide is a solid at room temperature with a molecular weight of approximately 437.5 g/mol. Its solubility in water is limited, but it can be dissolved in organic solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). This solubility profile is important for its use in both laboratory research and potential clinical applications.

The synthesis of 4-(Dimethylsulfamoyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-sulfamoylbenzoic acid with 9,10-anthraquinone in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). The resulting intermediate can then be further modified to introduce the dimethylsulfamoyl group through a sulfonation reaction.

Recent studies have explored the biological activities of 4-(Dimethylsulfamoyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide in various cellular models. For instance, it has been shown to exhibit potent anti-proliferative effects against several cancer cell lines, including those derived from breast cancer and lung cancer. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its anti-cancer properties, 4-(Dimethylsulfamoyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide has also been investigated for its potential as an anti-inflammatory agent. Preliminary studies suggest that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This dual functionality makes it an attractive candidate for further development as a multi-target therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Dimethylsulfamoyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide in treating various diseases. Early results from phase I trials have shown promising outcomes with manageable side effects. However, more extensive studies are needed to fully understand its therapeutic potential and optimize its use in clinical settings.

In conclusion, 4-(Dimethylsulfamoyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide (CAS No. 95225-44-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and robust biological profile make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As ongoing studies continue to unravel its mechanisms of action and clinical utility, this compound holds significant promise for advancing the treatment of various diseases.